Cas no 2386143-75-3 (5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride)

• Product Name: 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride
• CAS No: 2386143-75-3
• MF: C₁₀H₁₃FO₃S
• MW: 232.271825551987
• CID: 5853549
• PubChem ID: 165904182
• Update Time: 2025-06-11

5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride
• EN300-6483185
• 2386143-75-3
• 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H13FO3S/c1-7(2)14-9-5-4-8(3)6-10(9)15(11,12)13/h4-7H,1-3H3
• InChI Key： OZKBZDKOHYHMGL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 232.05694361g/mol
• Monoisotopic Mass: 232.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride

Introduction to 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride (CAS No: 2386143-75-3)

5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride, identified by the CAS number 2386143-75-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification and functionalization of biomolecules. The structural features of this molecule, including its aromatic ring system and sulfonyl fluoride substituent, make it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl fluoride moiety in 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride is particularly noteworthy due to its reactivity and versatility. Sulfonyl fluorides are known to participate in various chemical transformations, such as nucleophilic substitution reactions, which are crucial for constructing complex molecular architectures. In recent years, there has been a growing interest in the use of sulfonyl fluorides as leaving groups in peptide coupling reactions, where they facilitate the formation of stable amide bonds. This property has made 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride a promising candidate for applications in peptide synthesis and drug discovery.

The methyl group and the propan-2-yloxy substituent at the 2-position of the benzene ring contribute to the unique electronic and steric properties of this compound. These substituents can influence the reactivity of the sulfonyl fluoride group and may play a critical role in determining its behavior in different chemical environments. For instance, the electron-donating nature of the methyl group can enhance the electrophilicity of the sulfonyl center, making it more susceptible to nucleophilic attack. On the other hand, the bulky propan-2-yloxy group may sterically hinder certain reactions, thereby providing a means to control selectivity.

In recent studies, 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride has been explored as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to introduce sulfonyl groups into various scaffolds, including heterocyclic compounds and natural product analogs. These modifications have often led to compounds with enhanced pharmacological properties, such as improved solubility or increased binding affinity to biological targets. The ability to precisely control these modifications makes 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride an indispensable tool for medicinal chemists.

The propan-2-yloxy group also introduces a potential site for further functionalization, allowing for the creation of more complex derivatives. This flexibility has been exploited in several synthetic strategies, where it serves as a precursor for introducing other functional groups through subsequent reactions such as hydrolysis or reduction. Such transformations can be tailored to yield diverse chemical entities, each with unique characteristics that may be optimized for specific applications.

One of the most compelling aspects of 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride is its potential application in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit biological activity and then combining them into larger molecules with improved efficacy. The structural features of this compound make it an ideal candidate for generating such fragments, which can be further elaborated through iterative chemical modifications.

Recent advancements in computational chemistry have also highlighted the importance of 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride in virtual screening campaigns. By integrating its structural data into predictive models, researchers can identify potential interactions with biological targets, thereby accelerating the discovery process. This interdisciplinary approach combines experimental chemistry with computational methods to streamline drug development pipelines.

The synthesis of 5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride itself presents an interesting challenge due to its complex structure. Optimizing synthetic routes requires careful consideration of reaction conditions and reagent selection to ensure high yields and purity. Recent methodologies have focused on greener synthetic approaches, utilizing catalytic systems that minimize waste and improve efficiency. These innovations align with broader trends in sustainable chemistry, where environmental impact is increasingly prioritized.

The role of sulfonyl fluorides in medicinal chemistry extends beyond their use as leaving groups; they also serve as important probes for understanding reaction mechanisms and enzyme kinetics. For instance, studying how enzymes interact with sulfonyl fluorides can provide insights into their catalytic strategies and substrate recognition patterns. Such knowledge is invaluable for designing more effective enzyme inhibitors or modulators.

In conclusion,5-Methyl-2-(propan-2-yloxy)benzene-1-sulfonyl fluoride (CAS No: 2386143-75-3) represents a versatile and powerful tool for synthetic chemists working in pharmaceutical research. Its unique structural features and reactivity make it suitable for a wide range of applications, from peptide synthesis to fragment-based drug design. As our understanding of chemical biology continues to evolve,5-Methyl-2-(propan - - yloxy)benzene - 1 - sulonyl fluoride is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.